2-Chlorostyrene

• CAS No.: 2039-87-4
• Product Name: 2-Chlorostyrene
• Molecular Formula: C8H7Cl
• Molecular Weight: 138.59 g/mol
• IUPAC Name: 1-chloro-2-ethenylbenzene
• Standard InChI: InChI=1S/C8H7Cl/c1-2-7-5-3-4-6-8(7)9/h2-6H,1H2
• Standard InChIKey: ISRGONDNXBCDBM-UHFFFAOYSA-N
• SMILES: C=CC1=CC=CC=C1Cl
• Canonical SMILES: C=CC1=CC=CC=C1Cl
• Boiling Point: 371.7 °F at 760 mm Hg (NTP, 1992); 188.7 °C; 188.7 °C @ 760 mm Hg; 372°F
• Colorform: Liquid; Colorless liquid.
• Density: 1.1 at 68 °F (NTP, 1992); 1.1 @ 20 °C; Relative density (water = 1): 1.1; 1.10
• Flash Point: 138 °F (NTP, 1992); 58 °C c.c.; 138°F
• Melting Point: -81.7 °F (NTP, 1992); -63.1 °C; -63.2 °C; -81.7°F; -82°F
• Physical Description: O-chlorostyrene is a clear yellow liquid. (NTP, 1992); YELLOW LIQUID.; Colorless liquid.
• Description: O-chlorostyrene is a clear yellow liquid. (NTP, 1992)
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); SOL IN ALC, ETHER, ACETONE, ACETIC ACID, PETROLEUM ETHER; SOL IN CARBON TETRACHLORIDE; Solubility in water: very poor; Insoluble
• Synonyms: o-Chlorostyrene
• Vapor Density: Relative vapor density (air = 1): 4.8
• Vapor Pressure: 0.96 mm Hg at 77 °F (NIOSH, 2016); 0.96 mmHg; 9.6X10-1 mm Hg @ 25 °C; Vapor pressure, kPa at 25 °C: 0.13; 0.96 mmHg at 77°F; (77°F): 0.96 mmHg
• PubChem Compound: 14906
• Last Modified: Nov 11 2021